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Compound of Interest

Compound Name: Strontium sulfide

Cat. No.: B047521 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Strontium sulfide (SrS) in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A foundational understanding of Strontium sulfide's properties is critical for safe handling.

Property Value

Molecular Formula SrS

Molecular Weight 119.69 g/mol

Appearance
Light gray powder and pieces with a rotten egg-

like odor in moist air.[1]

Melting Point >2000 °C

Hazards

Causes severe skin burns and eye damage.[2]

May be corrosive to metals.[2] Contact with

acids liberates toxic hydrogen sulfide gas.[3][4]

Storage Considerations

Hygroscopic; may react with water, moisture,

and steam.[1] Store in a cool, dry, well-

ventilated area in a tightly sealed container

under an inert atmosphere.[1][5]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type Equipment Specification Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH (US)

standards) or a face shield.[2]

To prevent eye irritation and

serious eye damage from dust

or splashes.[2]

Hand Protection

Chemical-impermeable gloves,

such as butyl rubber.[2][6]

Gloves must be inspected prior

to use.[2]

To prevent skin contact, which

can cause severe burns and

irritation.[1][2]

Respiratory Protection

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is recommended

when weighing and diluting.[6]

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator or a self-

contained breathing apparatus

(SCBA) should be used.[2][6]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[1][2]

Body Protection

A lab coat, fire/flame resistant

and impervious clothing, or

chemical-resistant coveralls.[2]

[4]

To protect clothing and skin

from contamination.[4]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle Strontium sulfide in a well-ventilated area, preferably within a

chemical fume hood to minimize dust inhalation.[2][3]
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Safe Practices: Avoid the formation of dust and aerosols.[2] Use non-sparking tools to

prevent ignition.[2] Do not eat, drink, or smoke in the handling area.[1][3] Wash hands

thoroughly after handling.[1]

Incompatible Materials: Keep away from acids, as contact liberates toxic hydrogen sulfide

gas.[3] Also, keep away from oxidizing agents.[1]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[1][2] The storage area should be a

designated corrosives area.[5]

Container: Keep the container tightly closed.[1][2][3] Store in the original container or a

corrosive-resistant polypropylene container with a resistant inner liner.[3]

Atmosphere: Due to its hygroscopic nature, store under an inert gas like argon.[1][5]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately.[2] If

breathing is difficult, administer oxygen.[2] If the

victim is not breathing, provide artificial

respiration, but avoid mouth-to-mouth

resuscitation if the substance was ingested or

inhaled.[2] Seek immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected skin with plenty of soap

and water.[2] Seek medical attention.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[2][3] Seek immediate medical

attention.[2][3]

Ingestion

Rinse the mouth with water.[2] Do NOT induce

vomiting.[2][3] Never give anything by mouth to

an unconscious person.[2] Call a physician or

poison control center immediately.[2][3]

Spill and Disposal Plan
Small Spill Cleanup Protocol

Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure

adequate ventilation.[1][2]

Don PPE: Wear the appropriate PPE as detailed in the table above.

Containment: Dampen the spilled solid material with 5% acetic acid to prevent dust from

becoming airborne.[6]

Collection: Carefully transfer the dampened material into a suitable, labeled container for

disposal.[6] Use an absorbent paper dampened with 5% acetic acid to clean up any

remaining material.[6]
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Decontamination: Wash all contaminated surfaces with 5% acetic acid, followed by a strong

soap and water solution.[6]

Disposal: Seal all contaminated materials, including absorbent paper and your contaminated

clothing, in a vapor-tight plastic bag for disposal.[6]

Waste Disposal Protocol
Containerization: Collect waste Strontium sulfide and any contaminated materials in a

suitable, closed, and clearly labeled container for disposal.[2]

Labeling: The waste container must be labeled as hazardous waste.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company.[7] Adhere to all

federal, state, and local regulations.[1] Do not discharge into drains or the environment.[2]

Workflow for Safe Handling of Strontium Sulfide
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Caption: Workflow for the safe handling and disposal of Strontium sulfide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b047521?utm_src=pdf-body-img
https://www.benchchem.com/product/b047521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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